Cas no 340828-06-0 (2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid)

• Product name: 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid
• CAS No: 340828-06-0
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• MDL: MFCD01210767
• CID: 4713056

2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DIMETHYLPHENYL)-1,3-DIOXOISOINDOLINE-5-CARBOXYLIC ACID
• Oprea1_007405
• 2-(3,5-dimethylphenyl)-1,3-dioxoisoindole-5-carboxylic acid
• ST50780820
• R4342
• 2-(3,5-dimethylphenyl)-1,3-dioxobenzo[c]azolidine-5-carboxylic acid
• 1H-isoindole-5-carboxylic acid, 2-(3,5-dimethylphenyl)-2,3-dihydro-1,3-dioxo-
• 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid

• MDL： MFCD01210767
• Inchi： 1S/C17H13NO4/c1-9-5-10(2)7-12(6-9)18-15(19)13-4-3-11(17(21)22)8-14(13)16(18)20/h3-8H,1-2H3,(H,21,22)
• InChI Key： RKWZZZFAHGCBGS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 493
• Topological Polar Surface Area: 74.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 559.9±60.0 °C at 760 mmHg
• Flash Point: 292.4±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid

Research Brief on 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid (CAS: 340828-06-0)

2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid (CAS: 340828-06-0) is a synthetic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isoindoline-1,3-dione core and carboxylic acid functionality, has been investigated for its potential applications in drug discovery and development. The presence of the dimethylphenyl moiety suggests possible interactions with biological targets, making it a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid via a multi-step procedure involving palladium-catalyzed coupling reactions. The researchers highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a pharmacophore or intermediate in drug design.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain kinase enzymes implicated in inflammatory pathways. Specifically, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 μM against p38 MAP kinase, suggesting its potential as a lead compound for developing anti-inflammatory agents. However, researchers caution that further structural optimization may be necessary to improve potency and selectivity.

The compound's physicochemical properties have also been characterized in recent computational studies. Molecular modeling analyses indicate that the carboxylic acid group at position 5 of the isoindoline ring provides an important site for hydrogen bonding interactions with biological targets. Additionally, the dimethylphenyl group contributes to favorable lipophilicity (calculated logP of 2.8), which may influence membrane permeability and bioavailability.

Several pharmaceutical companies have included 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid in their compound libraries for high-throughput screening. A 2023 patent application (WO2023124567) describes its use as a building block for creating combinatorial libraries targeting G protein-coupled receptors. The patent highlights the compound's synthetic versatility and potential for generating diverse molecular scaffolds.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Current research efforts are focused on understanding its metabolic stability, toxicity profile, and potential off-target effects. Recent ADME studies conducted in 2024 suggest that the compound demonstrates moderate hepatic clearance in preclinical models, indicating a need for structural modifications to optimize pharmacokinetic properties.

In conclusion, 2-(3,5-Dimethylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid represents an interesting chemical entity with potential applications in medicinal chemistry. While current research shows promise, particularly in the context of kinase inhibition and as a synthetic intermediate, further investigation is required to fully realize its therapeutic potential. The compound's unique structural features and demonstrated biological activity make it a valuable subject for ongoing research in chemical biology and drug discovery.